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Compound of Interest

Compound Name: 4-(2-Nitrobutyl)morpholine

Cat. No.: B1221781

This guide provides immediate, essential safety and logistical information for handling 4-(2-
Nitrobutyl)morpholine in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

4-(2-Nitrobutyl)morpholine is a chemical compound with the following hazard classifications:

Acute toxicity (Oral, Dermal) - Category 4.[1]

Skin irritation - Category 2.[1]

Skin sensitization - Category 1.[1]

Serious eye damage - Category 1.[1]

Hazardous to the aquatic environment (short-term) - Acute 1.[1]
Signal Word: Danger[1]

Hazard Statements:

e H302: Harmful if swallowed.[1][2]

e H312: Harmful in contact with skin.[1]
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H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[1]

H318: Causes serious eye damage.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)

All personnel handling 4-(2-Nitrobutyl)morpholine must use the following personal protective
equipment.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles

Tightly fitting, with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[1]

Face Shield

Recommended when there is

a risk of splashes.[3]

Skin Protection

Gloves

Chemical impermeable gloves.
Examples of preferred
materials include Chlorinated
polyethylene, Polyethylene,
and Ethyl vinyl alcohol
laminate ("EVAL"). Acceptable
materials include Butyl rubber,
Neoprene, Nitrile/butadiene
rubber ("nitrile" or "NBR"),
Polyvinyl chloride ("PVC" or
"vinyl"), and Viton.[1][4]

Protective Clothing

Fire/flame resistant and
impervious clothing.[1] A long-
sleeved, disposable gown with
tight-fitting cuffs that closes in

the back is recommended.[3]

Footwear

Closed-toe shoes. Shoe
covers may be required
depending on the scale of
work.[3]

Respiratory Protection

Respirator

A full-face respirator should be
used if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[1]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:
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Ensure the work area is well-ventilated.[1][4] A chemical fume hood is recommended.
Verify that an emergency eyewash station and safety shower are readily accessible.[4][5]
Inspect all PPE for integrity before use.[1]
Have spill containment materials readily available.
. Handling:
Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
Avoid contact with skin and eyes.[1]
Do not eat, drink, or smoke when using this product.[1]
Wash hands thoroughly after handling.[1]
Keep the container tightly closed when not in use.[4]
Store in a dry, cool, and well-ventilated place.[1]
. Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
Avoid temperatures above 100°C (212°F).[4]

Store locked up.[4][5]

Emergency Procedures
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Emergency Situation Action

Move the victim to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor.[1]

Take off contaminated clothing immediately.
Skin Contact Wash with plenty of water. Get medical help if

skin irritation or a rash occurs.[1]

Immediately rinse with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Rinse mouth with water. Get medical help. Do

Ingestion . "
NOT induce vomiting.[1][6][7]

Evacuate personnel to a safe area. Avoid dust
) formation. Prevent further leakage or spillage if
Accidental Release ]
safe to do so. Collect spillage and arrange for

disposal.[1]

Disposal Plan

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

» Contaminated work clothing should not be allowed out of the workplace and should be
disposed of or decontaminated properly before reuse.[1]

» Do not release into the environment.[1]

Workflow for Safe Handling of 4-(2-
Nitrobutyl)morpholine
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Caption: Workflow for the safe handling of 4-(2-Nitrobutyl)morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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